N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-naphthamide

• IUPAC Name: N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H20N2O3/c1-27-20-8-4-7-19(13-20)24-14-18(12-21(24)25)23-22(26)17-10-9-15-5-2-3-6-16(15)11-17/h2-11,13,18H,12,14H2,1H3,(H,23,26)
• InChI Key: QLSGLXWABQXCIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

“N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-naphthamide” is a complex organic compound. It contains a pyrrolidinone ring, which is a common structure in many pharmaceuticals and natural products. The compound also has a methoxyphenyl group, which is often found in compounds with various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR, and computational chemistry methods (like DFT calculations) can be used to analyze the molecular structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the carbonyl group in the pyrrolidinone ring could be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include solubility, melting point, boiling point, and spectral properties.

Scientific Research Applications

Sigma Receptor Binding and Activity

Research has demonstrated that compounds structurally related to N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-naphthamide exhibit selective binding and activity at sigma(1) receptors. For instance, certain naphthalene compounds have shown significant sigma(1) ligand potency and selectivity, proposing their use as tools for PET experiments. This selectivity profile opens avenues for these compounds in brain imaging and potentially in neuropsychiatric disorder treatments (Berardi et al., 2005).

Antiproliferative Activity

The antiproliferative activity of naphthalene derivatives, particularly against rat C6 glioma cells, has been highlighted, suggesting a potential role in cancer research and therapy. These findings indicate that structurally similar compounds, including N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-2-naphthamide, could have promising applications in tumor research, offering new pathways for developing anticancer strategies (Berardi et al., 2005).

Future Directions

The future research directions would depend on the potential applications of this compound. If it shows promising biological activity, it could be further optimized and studied for potential therapeutic uses.